Cas no 1094220-33-3 (2-methyl-1-(1-methylbenzimidazol-2-yl)propan-1-amine)

• Product Name: 2-methyl-1-(1-methylbenzimidazol-2-yl)propan-1-amine
• CAS No: 1094220-33-3
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• MDL: MFCD11181139
• CID: 5565444
• Update Time: 2025-06-14

2-methyl-1-(1-methylbenzimidazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(1-methylbenzimidazol-2-yl)propan-1-amine

• MDL： MFCD11181139
• Inchi： 1S/C12H17N3/c1-8(2)11(13)12-14-9-6-4-5-7-10(9)15(12)3/h4-8,11H,13H2,1-3H3
• InChI Key： RRJWFRVOKOQSRC-UHFFFAOYSA-N
• SMILES： C(C1N(C)C2=CC=CC=C2N=1)(N)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-methyl-1-(1-methylbenzimidazol-2-yl)propan-1-amine

Research Briefing on 2-methyl-1-(1-methylbenzimidazol-2-yl)propan-1-amine (CAS: 1094220-33-3)

In recent years, the compound 2-methyl-1-(1-methylbenzimidazol-2-yl)propan-1-amine (CAS: 1094220-33-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzimidazole core and amine functional group, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The synthesis of 2-methyl-1-(1-methylbenzimidazol-2-yl)propan-1-amine has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and enhances scalability. The study emphasized the importance of the amine moiety in facilitating interactions with biological targets, particularly in the central nervous system (CNS).

Pharmacological evaluations have revealed that this compound exhibits high affinity for serotonin and dopamine receptors, suggesting its potential as a modulator for neuropsychiatric disorders. Preclinical trials conducted in murine models demonstrated its efficacy in reducing anxiety-like behaviors without significant sedative effects. These findings position 2-methyl-1-(1-methylbenzimidazol-2-yl)propan-1-amine as a candidate for further development in mental health therapeutics.

Beyond CNS applications, recent research has explored its role in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on specific kinase pathways involved in tumor proliferation. The compound's unique structure allows it to penetrate cell membranes effectively, making it a viable lead for targeted cancer therapies. However, further in vivo studies are required to assess its safety and efficacy profiles comprehensively.

In conclusion, 2-methyl-1-(1-methylbenzimidazol-2-yl)propan-1-amine (CAS: 1094220-33-3) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacokinetic properties. The compound's dual applicability in neurology and oncology underscores its significance in modern drug discovery, warranting continued investigation and investment.